Cas no 171732-77-7 (Benzaldehyde, 2-(1,3-butadienyl)- (9CI))

• Product Name: Benzaldehyde, 2-(1,3-butadienyl)- (9CI)
• CAS No: 171732-77-7
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 905545
• PubChem ID: 57347229
• Update Time: 2025-04-19

Benzaldehyde, 2-(1,3-butadienyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(1,3-butadienyl)- (9CI)
• 171732-77-7
• BENZALDEHYDE, 2-(1,3-BUTADIENYL)-
• DB-284784

• Inchi： 1S/C11H10O/c1-2-3-6-10-7-4-5-8-11(10)9-12/h2-9H,1H2
• InChI Key： CMFAYGXRJXBNMM-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C=CC=C

Computed Properties

• Exact Mass: 158.0732
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07